Cas no 80220-93-5 (2-Propynoic acid, 3-phenyl-, butyl ester)
80220-93-5 structure
Product Name:2-Propynoic acid, 3-phenyl-, butyl ester
CAS No:80220-93-5
MF:C13H14O2
MW:202.249063968658
CID:706045
PubChem ID:11769566
Update Time:2025-04-19
2-Propynoic acid, 3-phenyl-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propynoic acid, 3-phenyl-, butyl ester
- butyl 3-phenylprop-2-ynoate
- LogP
- ZSCXDZVDJROKDN-UHFFFAOYSA-N
- 3-phenyl-prop-2-ynoic acid butyl ester
- DTXSID90472156
- n-butyl phenylpropynoate
- 80220-93-5
- SCHEMBL5680676
-
- Inchi: 1S/C13H14O2/c1-2-3-11-15-13(14)10-9-12-7-5-4-6-8-12/h4-8H,2-3,11H2,1H3
- InChI Key: ZSCXDZVDJROKDN-UHFFFAOYSA-N
- SMILES: O(C(C#CC1C=CC=CC=1)=O)CCCC
Computed Properties
- Exact Mass: 202.099379685g/mol
- Monoisotopic Mass: 202.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 26.3Ų
2-Propynoic acid, 3-phenyl-, butyl ester Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
80220-93-5 (2-Propynoic acid, 3-phenyl-, butyl ester) Related Products
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